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Compound of Interest

Compound Name: TPU-0037A

Cat. No.: B563020 Get Quote

Technical Support Center: TPU-0037A
Notice: Information regarding the potential off-target effects of TPU-0037A is not available in

the public domain. Current research primarily focuses on its properties as an antibiotic. The

following information is based on its known mechanism of action and safety profile as an

antibiotic.

Frequently Asked Questions (FAQs)
Q1: What is TPU-0037A?

TPU-0037A is an antibiotic that is a congener of lydicamycin.[1][2][3] It is effective against

Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA).[1][3][4]

[5][6]

Q2: What is the primary mechanism of action of TPU-0037A?

As a congener of lydicamycin, TPU-0037A is believed to exert its antibiotic effect through the

inhibition of bacterial processes. It has been shown to be highly active against MRSA.[4][5]

Additionally, it is structurally related to the neuritogenic agent Antibiotic BN 4515N, suggesting

potential effects on nerve cell development, though this is not its primary characterized

function.[4][5]

Q3: Is there any information on the off-target effects of TPU-0037A in human cells?
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Currently, there is no publicly available research detailing the specific off-target effects of TPU-
0037A in human cells. The term "off-target effects" typically refers to the unintended

interactions of a drug with proteins or pathways other than its intended target, which is a

significant concern for targeted therapies like kinase inhibitors or gene-editing tools.[7][8][9][10]

Since TPU-0037A is characterized as an antibiotic, research has likely centered on its

antibacterial activity and selectivity against bacterial versus mammalian cells.

Troubleshooting Guide
As there is no documented information on the off-target effects of TPU-0037A, a conventional

troubleshooting guide for experimental issues related to such effects cannot be provided.

Researchers encountering unexpected results in their experiments with TPU-0037A should

consider the following general troubleshooting steps.

Experimental Workflow for Investigating Unexpected Effects
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Caption: A logical workflow for troubleshooting unexpected experimental outcomes when using

TPU-0037A.

Data on Antibacterial Activity
While data on off-target effects is unavailable, the following table summarizes the known

antibacterial activity of TPU-0037A.
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Bacterial Strain
Minimum Inhibitory
Concentration (MIC)
(μg/mL)

Reference

Methicillin-resistant S. aureus

(MRSA)
1.56 - 12.5 [1][3]

B. subtilis 1.56 - 12.5 [1][3]

M. luteus 1.56 - 12.5 [1][3]

E. coli >50 [1][3]

P. mirabilis >50 [1][3]

P. vulgaris >50 [1][3]

P. aeruginosa >50 [1][3]

Experimental Protocols
Detailed experimental protocols for assessing the off-target effects of TPU-0037A are not

available. However, for researchers interested in evaluating the antibacterial properties of TPU-
0037A, a standard Minimum Inhibitory Concentration (MIC) assay protocol is outlined below.

General MIC Assay Protocol
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Caption: A simplified workflow for determining the Minimum Inhibitory Concentration (MIC) of

TPU-0037A.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. medchemexpress.com [medchemexpress.com]

2. medchemexpress.com [medchemexpress.com]

3. caymanchem.com [caymanchem.com]

4. usbio.net [usbio.net]

5. Antibiotic TPU-0037-A - Cfm Oskar Tropitzsch GmbH [cfmot.de]

6. scbt.com [scbt.com]

7. Off-target effects in CRISPR-Cas genome editing for human therapeutics: Progress and
challenges - PMC [pmc.ncbi.nlm.nih.gov]

8. mdpi.com [mdpi.com]

9. dovepress.com [dovepress.com]

10. Off-target interactions in the CRISPR-Cas9 Machinery: mechanisms and outcomes -
PubMed [pubmed.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [potential off-target effects of TPU-0037A]. BenchChem,
[2025]. [Online PDF]. Available at: [https://www.benchchem.com/product/b563020#potential-
off-target-effects-of-tpu-0037a]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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